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Compound of Interest

Compound Name: Tetrahydrocorticosterone-d3

Cat. No.: B12417339 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed breakdown of the nomenclature for Tetrahydrocorticosterone-
d3, a deuterated analog of an endogenous glucocorticoid hormone. A systematic

understanding of its name is critical for accurate reporting, synthesis, and application in

research, particularly its use as an internal standard in mass spectrometry-based quantitative

analysis.[1]

Deconstructing the Nomenclature: From Parent
Steroid to Labeled Analog
The name "Tetrahydrocorticosterone-d3" can be understood by dissecting it into its three

core components: the parent steroid, the hydrogenation state, and the isotopic label.

Corticosterone: This is the foundational molecule, a C21 steroid hormone produced in the

adrenal cortex. Steroids are defined by their characteristic four-ring

cyclopenta[a]phenanthrene skeleton.[2] The numbering of the carbon atoms and lettering of

the rings (A, B, C, D) follows a specific convention established by IUPAC.[3]

Tetrahydro-: This prefix indicates that the parent molecule, corticosterone, has been modified

by the addition of four hydrogen atoms, saturating a double bond. Corticosterone has a

double bond in its A-ring (between C4 and C5). The reduction of this bond results in two

possible stereoisomers, designated by the orientation of the hydrogen atom at position C5:

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b12417339?utm_src=pdf-interest
https://www.benchchem.com/product/b12417339?utm_src=pdf-body
https://www.benchchem.com/product/b12417339?utm_src=pdf-body
https://www.benchchem.com/pdf/The_Pivotal_Role_of_Deuterated_Compounds_in_Mass_Spectrometry_An_In_depth_Technical_Guide.pdf
https://www.benchchem.com/product/b12417339?utm_src=pdf-body
https://iupac.qmul.ac.uk/steroid/3S01.html
http://publications.iupac.org/pac/1989/pdf/6110x1783.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12417339?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


5α-Tetrahydrocorticosterone (Allo-THB): The hydrogen at C5 is in the alpha orientation

(projecting below the plane of the ring system).[4]

5β-Tetrahydrocorticosterone (THB): The hydrogen at C5 is in the beta orientation

(projecting above the plane of the ring system).[5] The full IUPAC name for the common

5β isomer is (3α,5β,11β)-3,11,21-Trihydroxypregnan-20-one.[6][7]

-d3: This suffix is the isotopic label descriptor. It signifies that three hydrogen atoms (¹H) in

the molecule have been replaced by three atoms of deuterium (²H or D), a stable isotope of

hydrogen.[8] The "3" indicates the number of deuterium atoms incorporated. The full name of

a specific commercial standard, for example, might be 5β-Pregnan-3α, 11β,21-triol-20-one-

17α,21,21-d3, which precisely identifies the location of the three deuterium atoms.[6]

The logical hierarchy of the nomenclature can be visualized as follows:
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Caption: Hierarchical relationship of Tetrahydrocorticosterone-d3 nomenclature.
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Physicochemical and Isotopic Data
The primary purpose of using Tetrahydrocorticosterone-d3 is to serve as an internal standard

that is chemically identical to the endogenous analyte but mass-shifted. This allows for precise

quantification by correcting for sample loss during preparation and variations in instrument

response.[1][9] Key quantitative data for a typical standard are summarized below.

Property Value (Unlabeled)
Value (d3 Labeled
Example)

Significance

Chemical Formula C₂₁H₃₄O₄[7] C₂₁H₃₁D₃O₄

Reflects the

incorporation of 3

deuterium atoms.

Average Molecular

Weight
350.50 g/mol [10]

Approx. 353.51 g/mol

[6]

Increased mass due

to heavier deuterium

isotopes.

Monoisotopic Mass 350.2457 Da[10] Approx. 353.2645 Da

The +3 Da shift is

critical for mass

spectrometric

distinction.

Isotopic Purity N/A
Typically >98 atom %

D[6]

High purity is essential

to prevent interference

with the analyte

signal.

Deuterium

Incorporation
N/A ≥99%

Ensures the vast

majority of standard

molecules have the

desired mass shift.

Experimental Protocols: Verification of Identity and
Purity
Confirming the structural integrity, isotopic purity, and exact location of the deuterium atoms in

a Tetrahydrocorticosterone-d3 standard is crucial for its valid use in quantitative assays. This
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is typically achieved through a combination of high-resolution mass spectrometry and nuclear

magnetic resonance spectroscopy.

General Methodology for Characterization
Mass Spectrometry (MS):

Objective: To confirm the molecular weight and assess isotopic purity.

Protocol Outline: The deuterated standard is dissolved and infused into a high-resolution

mass spectrometer (e.g., Q-TOF or Orbitrap). The instrument acquires a full scan mass

spectrum. The resulting data is analyzed to confirm that the measured monoisotopic mass

matches the theoretical mass of the d3-labeled compound. The isotopic distribution

pattern is also examined to confirm the high enrichment of the M+3 peak and minimal

presence of M+0, M+1, and M+2 species, which verifies high isotopic purity.[11] Tandem

MS (MS/MS) can be used to generate a fragmentation pattern, which should be nearly

identical to the unlabeled standard, confirming the core molecular structure is intact.[9]

Nuclear Magnetic Resonance (NMR) Spectroscopy:

Objective: To unambiguously determine the location of the deuterium labels and confirm

the overall chemical structure.

Protocol Outline:

¹H NMR (Proton NMR): A high-resolution ¹H NMR spectrum is acquired. The absence or

significant reduction of proton signals at specific chemical shifts, when compared to the

spectrum of the unlabeled Tetrahydrocorticosterone, indicates the sites of deuterium

substitution.[12]

²H NMR (Deuterium NMR): This technique directly observes the deuterium nuclei. A ²H

NMR spectrum will show signals corresponding to the chemical shifts of the positions

where deuterium has been incorporated.[12][13] This provides direct, unambiguous

evidence of the labeling sites and can be used for quantitative assessment of site-

specific isotopic enrichment.[14][15]

The typical workflow for the analytical verification of a deuterated standard is illustrated below.
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Caption: A typical experimental workflow for the characterization of a deuterated standard.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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